4-(4-Acetyl-1,4-diazepan-1-yl)aniline
Overview
Description
4-(4-Acetyl-1,4-diazepan-1-yl)aniline is a chemical compound with the molecular formula C13H19N3O . It is also known by other names such as 4-(4-Acetylhomopiperazin-1-yl)aniline and 1-(4-(4-Aminophenyl)-1,4-diazepan-1-yl)ethan-1-one .
Synthesis Analysis
The synthesis of 1,4-diazepanes, which are part of the structure of this compound, can be achieved through an enzymatic intramolecular asymmetric reductive amination . This process involves the use of enantiocomplementary imine reductases (IREDs) for the synthesis of chiral 1,4-diazepanes .Molecular Structure Analysis
The molecular structure of this compound consists of a diazepane ring attached to an aniline group and an acetyl group .Scientific Research Applications
4-(4-Acetyl-1,4-diazepan-1-yl)aniline has been used in a variety of scientific research applications. It has been used to study the effects of diazepam on the central nervous system, as well as to study the effects of diazepam on various neurotransmitters. Additionally, this compound has been used to study the effects of diazepam on the cardiovascular system, as well as to study the effects of diazepam on various hormones.
Mechanism of Action
4-(4-Acetyl-1,4-diazepan-1-yl)aniline acts as an agonist of the GABAA receptor, which is a type of neurotransmitter receptor found in the brain. When this compound binds to the GABAA receptor, it induces a conformational change in the receptor, which increases the activity of the receptor and leads to the release of the neurotransmitter GABA. This increased activity of the GABAA receptor leads to a decrease in neuronal excitability, which has a calming effect.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to reduce anxiety and muscle spasms, as well as to reduce seizures. Additionally, this compound has been found to reduce blood pressure and heart rate, as well as to reduce the production of certain hormones.
Advantages and Limitations for Laboratory Experiments
This compound has several advantages for laboratory experiments. It is relatively easy to synthesize, and it has been found to be relatively safe for use in laboratory experiments. Additionally, this compound has been found to have a wide range of effects, making it useful for studying a variety of different processes. However, this compound also has some limitations. It is not as potent as some other compounds, and it can be difficult to control the dose of this compound when conducting experiments.
Future Directions
There are several potential future directions for 4-(4-Acetyl-1,4-diazepan-1-yl)aniline research. One potential direction is the study of the effects of this compound on other neurotransmitters, such as serotonin and dopamine. Additionally, further research could be conducted to explore the potential therapeutic uses of this compound, such as the treatment of anxiety and depression. Furthermore, research could be conducted to explore the potential interactions of this compound with other drugs, as well as to explore the potential side effects of this compound. Finally, research could be conducted to explore the potential uses of this compound in other areas, such as the treatment of pain and the treatment of addiction.
properties
IUPAC Name |
1-[4-(4-aminophenyl)-1,4-diazepan-1-yl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-11(17)15-7-2-8-16(10-9-15)13-5-3-12(14)4-6-13/h3-6H,2,7-10,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAGIUNDJXZEGFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCN(CC1)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.